Cas no 1897558-98-3 (2-(1-methyl-1H-indol-7-yl)propan-2-ol)

• Product Name: 2-(1-methyl-1H-indol-7-yl)propan-2-ol
• CAS No: 1897558-98-3
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 6535209
• PubChem ID: 115114997
• Update Time: 2025-07-27

2-(1-methyl-1H-indol-7-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-indol-7-yl)propan-2-ol
• 1897558-98-3
• EN300-1775151

• Inchi： 1S/C12H15NO/c1-12(2,14)10-6-4-5-9-7-8-13(3)11(9)10/h4-8,14H,1-3H3
• InChI Key： DSGUJDYYLSJCEJ-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1C=CC=C2C=CN(C)C=12

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 25.2Ų

Additional information on 2-(1-methyl-1H-indol-7-yl)propan-2-ol

Research Brief on 2-(1-methyl-1H-indol-7-yl)propan-2-ol (CAS: 1897558-98-3): Recent Advances and Applications in Chemical Biology and Medicine

The compound 2-(1-methyl-1H-indol-7-yl)propan-2-ol (CAS: 1897558-98-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest scientific findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery and development.

Recent studies have demonstrated that 2-(1-methyl-1H-indol-7-yl)propan-2-ol serves as a valuable intermediate in the synthesis of more complex bioactive molecules. Its indole core structure, a privileged scaffold in medicinal chemistry, contributes to its ability to interact with various biological targets. The compound's structural flexibility allows for diverse modifications, making it an attractive building block for the development of novel therapeutic agents.

In terms of synthetic approaches, researchers have developed several efficient routes to produce 2-(1-methyl-1H-indol-7-yl)propan-2-ol with high yield and purity. A notable advancement includes the use of palladium-catalyzed cross-coupling reactions, which have significantly improved the scalability and cost-effectiveness of the synthesis process. These methodological improvements have facilitated broader exploration of the compound's pharmacological potential.

Biological evaluations have revealed promising activity profiles for derivatives of 2-(1-methyl-1H-indol-7-yl)propan-2-ol. Recent in vitro studies indicate that certain analogs exhibit potent inhibitory effects against specific kinase targets implicated in cancer progression. Additionally, preliminary investigations suggest potential applications in neurological disorders, with some derivatives showing moderate affinity for serotonin receptors.

The compound's mechanism of action appears to be multifaceted, with research indicating that it may modulate multiple signaling pathways simultaneously. This polypharmacological profile could be advantageous for treating complex diseases but also presents challenges in terms of selectivity and potential off-target effects. Current research efforts are focused on optimizing the structure to enhance target specificity while maintaining the beneficial polypharmacological characteristics.

From a drug development perspective, 2-(1-methyl-1H-indol-7-yl)propan-2-ol demonstrates favorable physicochemical properties, including good solubility and moderate lipophilicity, which contribute to its drug-like characteristics. Recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies have shown promising results, with the compound exhibiting acceptable metabolic stability and low cytotoxicity in preliminary assessments.

Looking forward, researchers are exploring the potential of 2-(1-methyl-1H-indol-7-yl)propan-2-ol as a lead compound for various therapeutic areas. Current investigations include structure-activity relationship (SAR) studies to identify more potent analogs, as well as formulation development to improve bioavailability. The compound's versatility suggests it may find applications beyond its current scope, potentially in areas such as anti-inflammatory or antimicrobial therapies.

In conclusion, 2-(1-methyl-1H-indol-7-yl)propan-2-ol (CAS: 1897558-98-3) represents a promising chemical entity with diverse potential applications in medicinal chemistry. The recent advancements in its synthesis and biological evaluation underscore its value as a scaffold for drug discovery. Further research is warranted to fully elucidate its therapeutic potential and translate these findings into clinical applications.